Cas no 10146-89-1 (Cholestane-2,3-diol, (2b,3b,5a)-)

• Product Name: Cholestane-2,3-diol, (2b,3b,5a)-
• CAS No: 10146-89-1
• MF: C₂₇H₄₈O₂
• MW: 404.668828964233
• CID: 195736
• PubChem ID: 272881
• Update Time: 2025-04-19

Cholestane-2,3-diol, (2b,3b,5a)- Chemical and Physical Properties

Names and Identifiers

• Cholestane-2,3-diol, (2b,3b,5a)-
• 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-2,3-diol
• (10S)-2c.3c-Dihydroxy-10r.13c-dimethyl-17c-((R)-1.5-dimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren
• 3,6-Dioxo-cholestan
• 5alpha-Cholestane-3,6-dione
• 5beta-Cholestane-3,6-dione
• AC1MIY1J
• AG-D-71444
• Cholesta-3,6-dione
• Cholestan-3,6-dion
• Cholestane-3,6-dione
• CTK0I0440
• SureCN2482342
• 10146-89-1
• SCHEMBL16225894
• NSC-117602
• cholestane-2,3-diol
• (3alpha)-cholestane-2,3-diol
• DTXSID00906194
• NSC117602

• Inchi： 1S/C27H48O2/c1-17(2)7-6-8-18(3)21-11-12-22-20-10-9-19-15-24(28)25(29)16-27(19,5)23(20)13-14-26(21,22)4/h17-25,28-29H,6-16H2,1-5H3
• InChI Key： NWQBDOPDVUJEGJ-UHFFFAOYSA-N
• SMILES： OC1C(CC2CCC3C(CCC4(C)C(C(C)CCCC(C)C)CCC43)C2(C)C1)O

Computed Properties

• Exact Mass: 404.36564
• Monoisotopic Mass: 404.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.003
• Boiling Point: 488.8°Cat760mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.516
• PSA: 40.46
• LogP: 6.43940